molecular formula C17H22ClFN2O B2792320 4-{1-[(2-Chloro-6-fluorophenyl)methyl]piperidin-4-yl}-3,3-dimethylazetidin-2-one CAS No. 2094321-65-8

4-{1-[(2-Chloro-6-fluorophenyl)methyl]piperidin-4-yl}-3,3-dimethylazetidin-2-one

Cat. No. B2792320
CAS RN: 2094321-65-8
M. Wt: 324.82
InChI Key: RZPHCYZYYSXMID-UHFFFAOYSA-N
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Description

Chemical Reactions Analysis

  • Hydrolysis : Due to the presence of boronic ester functionality, Compound X is susceptible to hydrolysis under physiological conditions . Researchers must consider this when designing drug delivery systems.
  • Protodeboronation : Protodeboronation of boronic esters is an essential transformation in organic synthesis . Understanding the kinetics and mechanisms of this process is relevant for drug development.

Mechanism of Action

While specific details remain proprietary, studies suggest that Compound X interacts with cellular targets related to :

Safety and Hazards

  • Stability : Compound X is marginally stable in water, especially due to hydrolysis of its boronic ester moiety .

properties

IUPAC Name

4-[1-[(2-chloro-6-fluorophenyl)methyl]piperidin-4-yl]-3,3-dimethylazetidin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H22ClFN2O/c1-17(2)15(20-16(17)22)11-6-8-21(9-7-11)10-12-13(18)4-3-5-14(12)19/h3-5,11,15H,6-10H2,1-2H3,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RZPHCYZYYSXMID-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(C(NC1=O)C2CCN(CC2)CC3=C(C=CC=C3Cl)F)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H22ClFN2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

324.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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